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Compound of Interest

Compound Name: Fenuron

Cat. No.: B033495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenuron is a phenylurea herbicide that functions as a photosystem II inhibitor.[1][2] In the

context of research and drug development, precise and accurate preparation of stock solutions

is critical for the reproducibility and reliability of experimental results. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving Fenuron due to its high solubilizing capacity for

many organic compounds.[3] These application notes provide a detailed protocol for the

preparation, storage, and handling of Fenuron stock solutions in DMSO.

Quantitative Data Summary
A summary of the key quantitative properties of Fenuron is provided in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₉H₁₂N₂O [4][5]

Molecular Weight 164.21 g/mol [3][4]

Appearance White to off-white solid [3]

Solubility in DMSO 100 mg/mL (608.98 mM) [3]

Solubility in Water < 0.1 mg/mL (insoluble) [3]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[3]

Storage of Stock Solution in

DMSO

-80°C for 6 months; -20°C for 1

month
[3]

Experimental Protocol: Preparation of a 100 mM
Fenuron Stock Solution in DMSO
This protocol describes the preparation of a 10 mL of 100 mM Fenuron stock solution in

DMSO.

Materials and Equipment
Fenuron powder (purity ≥98%)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Analytical balance

15 mL polypropylene or glass vial

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Handle Fenuron powder in a well-ventilated area or a chemical fume hood.[6]

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[7][8]

Avoid inhalation of dust and contact with skin and eyes.[7][8]

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin.[6] Handle with care.

Consult the Safety Data Sheet (SDS) for Fenuron and DMSO for complete safety

information.[7][9]

Step-by-Step Procedure
Calculate the required mass of Fenuron:

To prepare 10 mL of a 100 mM stock solution, the following calculation is used:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 164.21 g/mol = 0.16421 g

Therefore, you will need to weigh out 164.21 mg of Fenuron.

Weighing the Fenuron:

Tare a clean, dry 15 mL vial on the analytical balance.

Carefully weigh 164.21 mg of Fenuron powder directly into the vial.

Dissolving the Fenuron in DMSO:

Add 10 mL of anhydrous DMSO to the vial containing the Fenuron powder.
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Tightly cap the vial.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Enhancing Dissolution (if necessary):

If the Fenuron does not completely dissolve, sonicate the vial in an ultrasonic bath for 5-

10 minutes.[3]

Gentle heating can also be applied, but care should be taken to avoid degradation of the

compound.

Storage of the Stock Solution:

Once the Fenuron is completely dissolved, aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[3]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Fenuron stock solution in

DMSO.
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Click to download full resolution via product page

Caption: Workflow for preparing Fenuron stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Molarity Calculator [sigmaaldrich.com]

2. quora.com [quora.com]

3. medchemexpress.cn [medchemexpress.cn]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

6. iacuc.wsu.edu [iacuc.wsu.edu]

7. Final % DMSO Concentration - General Lab Techniques [protocol-online.org]

8. researchgate.net [researchgate.net]

9. How to calculate the molar concentration of the solution | FAQ | Laboratory Chemicals-
FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing Fenuron
Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033495#preparing-fenuron-stock-solutions-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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